![molecular formula C10H22Cl2N2 B6243283 [(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride CAS No. 23495-72-9](/img/no-structure.png)
[(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride
Description
[(1S,9aR)-Octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride, also known as OQMD, is a novel, synthetic quinolizinone derivative with a wide range of potential applications in scientific research. OQMD has been studied for its biochemical and physiological effects, and its use in laboratory experiments.
Scientific Research Applications
Asymmetric Synthesis
Researchers have developed methods for the asymmetric total synthesis of related compounds, highlighting the stereocontrolled reduction of β-sulfinyl enamines. This process enables the stereoselective production of isomers, crucial for the synthesis of complex organic molecules (Hua et al., 1991).
Modification and Analgesic Activity
Modifications of the quinolizine backbone of related alkaloids have been explored, introducing substituted 1,2,3-triazole groups. These modifications have led to compounds with pronounced analgesic activity, indicating the potential for developing new pain-relief medications (Nurmaganbetov et al., 2021).
Polyhydroxylated Quinolizidines
The enantiodivergent synthesis of polyhydroxylated quinolizidines has been achieved, starting from key intermediates. These compounds are expected to show high inhibitory activity for glycosidases, similar to other polyhydroxylated nitrogen-containing heterocycles. Such research is vital for the development of new therapeutic agents, especially in the treatment of diseases related to enzyme dysfunction (Okada et al., 2020).
Potential Antipsychotic Agents
The synthesis of substituted 7-phenylquinolizidines has been explored for their stereospecific, neuroleptic, and antinociceptive properties. This research aims to design new potential antipsychotic agents by fulfilling structural and steric requirements necessary for high affinity to dopamine receptors (Imhof et al., 1984).
Antagonistic Mechanism on Dopamine Neurons
Studies on MDL 73,147EF, a potent and selective 5-HT3 receptor antagonist, have shown unique mechanisms of action on dopamine neurons. Such research provides insights into developing antipsychotics with novel mechanisms, potentially offering alternatives to traditional treatments (Sorensen et al., 1989).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride involves the reduction of a ketone intermediate followed by reductive amination.", "Starting Materials": [ "Cyclohexanone", "Ammonium chloride", "Sodium borohydride", "Hydrochloric acid", "Methanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonium chloride and sodium borohydride in methanol to yield the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 3: The hydrochloride salt is then reacted with formaldehyde and sodium cyanoborohydride to form the desired amine intermediate.", "Step 4: The amine intermediate is then treated with hydrochloric acid to form the final product, [(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride." ] } | |
CAS RN |
23495-72-9 |
Product Name |
[(1S,9aR)-octahydro-1H-quinolizin-1-yl]methanamine dihydrochloride |
Molecular Formula |
C10H22Cl2N2 |
Molecular Weight |
241.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
